Cas no 1803706-12-8 (Methyl 4-bromo-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 4-bromo-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1803706-12-8
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4847019
• Update Time: 2023-08-19

Methyl 4-bromo-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H6BrF2NO2/c1-14-8(13)4-3-12-6(7(10)11)2-5(4)9/h2-3,7H,1H3
• InChI Key： SFOVOCHWRNRTSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2